Cas no 751476-91-2 (2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine)

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine is a specialized organic compound featuring a trifluoroethoxy-substituted phenoxy ethanamine structure. Its key advantages include high chemical stability due to the trifluoroethoxy group, which enhances resistance to metabolic degradation. The compound’s unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate for synthesizing bioactive molecules. The presence of both ether and amine functional groups allows for versatile reactivity, facilitating further derivatization. Its fluorine content may contribute to improved lipophilicity and membrane permeability, making it useful in drug discovery. The compound is typically handled under controlled conditions due to its reactive amine moiety, ensuring optimal performance in synthetic applications.
2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine structure
751476-91-2 structure
Product Name:2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
CAS No:751476-91-2
MF:C10H12F3NO2
MW:235.202993392944
CID:1024322
PubChem ID:22594065
Update Time:2025-10-28

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine
    • 2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethamine
    • 2-[2-(2,2,2-trifluoroethoxy)phenoxy]Ethanamine
    • SL-2
    • AK101228
    • ANW-60380
    • CTK8B8446
    • I01-9864
    • KB-220350
    • SureCN3341627
    • EN300-6738894
    • FT-0759962
    • 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethan-1-amine
    • JPPUDOMDSLXWNA-UHFFFAOYSA-N
    • 751476-91-2
    • AKOS015891550
    • 2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
    • A1-01059
    • SCHEMBL3341627
    • DTXSID20626701
    • SB80989
    • 2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
    • Inchi: 1S/C10H12F3NO2/c11-10(12,13)7-16-9-4-2-1-3-8(9)15-6-5-14/h1-4H,5-7,14H2
    • InChI Key: JPPUDOMDSLXWNA-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC=CC=1OCCN)(F)F

Computed Properties

  • Exact Mass: 235.08201311g/mol
  • Monoisotopic Mass: 235.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.234
  • Melting Point: 58-60℃
  • Boiling Point: 264℃
  • Flash Point: 114℃

2-2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019146243-1g
2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine
751476-91-2 95%
1g
$615.44 2023-09-01
TRC
T935105-10mg
2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
751476-91-2
10mg
$155.00 2023-05-17
TRC
T935105-50mg
2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
751476-91-2
50mg
$620.00 2023-05-17
TRC
T935105-100mg
2-[2-(2,2,2-Trifluoroethoxy)phenoxy Ethanamine
751476-91-2
100mg
$ 1200.00 2023-09-05
Chemenu
CM280335-1g
2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine
751476-91-2 95%
1g
$729 2021-08-18
Chemenu
CM280335-1g
2-(2-(2,2,2-Trifluoroethoxy)phenoxy)ethanamine
751476-91-2 95%
1g
$729 2023-03-05
Enamine
EN300-6738894-0.05g
2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine
751476-91-2 95.0%
0.05g
$419.0 2025-03-13
Enamine
EN300-6738894-0.1g
2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine
751476-91-2 95.0%
0.1g
$439.0 2025-03-13
Enamine
EN300-6738894-0.25g
2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine
751476-91-2 95.0%
0.25g
$459.0 2025-03-13
Enamine
EN300-6738894-0.5g
2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethan-1-amine
751476-91-2 95.0%
0.5g
$479.0 2025-03-13
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